Cas no 144049-86-5 (4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-)

4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- structure
144049-86-5 structure
Product Name:4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
CAS No:144049-86-5
MF:C22H16O8
MW:408.357646942139
CID:158972
Update Time:2024-03-05

4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel-
    • 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(
    • 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-
    • 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, cis-(?à)-
    • Torosaflavone C
    • (5bR,8aS)-rel-4H,5b,8a-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-8H-cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione
    • 4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione, 5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-, (5bR,8aS)-rel-
    • Inchi: 1S/C22H16O8/c1-8-16-18-15(30-22(16)21(27)19(8)25)7-14-17(20(18)26)11(24)6-13(29-14)9-3-4-12(28-2)10(23)5-9/h3-7,16,22-23,25-26H,1-2H3
    • InChI Key: JQIASYPXXAIEFJ-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC(C2OC3C(=C(C4=C(C=3)OC3C(C(=C(C43)C)O)=O)O)C(=O)C=2)=CC=1

Computed Properties

  • Exact Mass: 408.08448
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • XLogP3: 1.025

Experimental Properties

  • Density: 1.587±0.06 g/cm3(Predicted)
  • Boiling Point: 650.5±55.0 °C(Predicted)
  • PSA: 122.52
  • pka: 6.09±0.70(Predicted)

4H,8H-Cyclopenta[4,5]furo[3,2-g]-1-benzopyran-4,8-dione,5b,8a-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-6-methyl-,(5bR,8aS)-rel- Related Literature

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